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Get Quote

Chemical & Physical Properties

The table below summarizes the key chemical and physical properties of Drofenine hydrochloride.

Property Value

CAS Number 548-66-3 [1]

Molecular Formula C₂₀H₃₂ClNO₂ [1]

Molecular Weight 353.93 g/mol [1]

Melting Point 145-147°C [1]

Boiling Point 417.4°C at 760 mmHg [1]

Flash Point 124.6°C [1]

Solubility Soluble in DMSO (≥75 mg/mL) and water (≥33.3 mg/mL) [2]

Storage 2-8°C, sealed, away from moisture [1] [2]

Appearance White to off-white solid [2]
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Biological Activities & Mechanisms

Drofenine hydrochloride exhibits its effects through multiple biological targets. The following diagram

illustrates its primary mechanisms of action.
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Key Pharmacological Targets

Butyrylcholinesterase (BChE) Inhibition: Drofenine hydrochloride acts as a potent competitive
inhibitor of BChE, with a reported Ki (inhibition constant) value of 3 µM [1] [2]. This inhibition
increases acetylcholine levels in the synaptic cleft, which is a key mechanism for drugs used in

treating neurodegenerative diseases [1] [3].
TRPV3 Ion Channel Agonism: It has been identified as a selective agonist of the TRPV3 ion
channel, showing greater selectivity for human TRPV3 over other related channels (TRPA1, V1, V2,
V4, M8) compared to other known agonists [4]. It activates TRPV3 by interacting with a specific

residue, H426, which is critical for channel activation [4].
Kv2.1 Channel Inhibition: Recent research indicates that Drofenine can inhibit the Kv2.1 voltage-

gated potassium channel, a mechanism that has been shown to ameliorate peripheral neuropathy
in diabetic mice [3] [5].
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Antimuscarinic Activity: As an anticholinergic drug, Drofenine acts as an antagonist at muscarinic
acetylcholine receptors, leading to relaxation of smooth muscle. This is the basis for its traditional
use in treating spasms of the gastrointestinal, biliary, and urogenital tracts [6].

Experimental Protocols

Calcium Imaging Assay for TRPV3 Activity

This protocol is used to identify TRPV3 agonists like Drofenine by measuring changes in intracellular

calcium flux [4].
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1. Cell Preparation & Transfection

2. Dye Loading
Use HEK-293 cells stably

overexpressing human TRPV3
or HaCaT keratinocytes

3. Compound Addition
Load cells with Fluo-4 AM dye

in assay buffer for 60 min
at 37°C

4. Calcium Flux Measurement
Add Drofenine (test compound)

and positive control (2-APB)
while monitoring

5. Data Analysis
Use fluorescence imaging

to track increases in
intracellular Ca²⁺

Calculate EC₅₀ values
from fluorescence response

for potency

Click to download full resolution via product page

Key Steps:

Cell Culture: Use HEK-293 cells engineered to stably overexpress human TRPV3 or human
immortalized keratinocytes (HaCaT cells) [4].

Dye Loading: Incubate cells with Fluo-4 AM (a calcium-sensitive fluorescent dye) for 60 minutes at
37°C in assay buffer [4].
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Activation & Measurement: Add Drofenine to the cells while monitoring fluorescence in real-time

using a plate reader or imaging system. A sharp increase in fluorescence indicates TRPV3 channel
activation and subsequent calcium influx [4].

HPLC Analysis Method

Drofenine hydrochloride can be analyzed using a reverse-phase (RP) HPLC method for purity assessment

or pharmacokinetic studies [7].

Column: Newcrom R1 HPLC column (a reverse-phase column with low silanol activity) [7].
Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid [7].

MS Compatibility: For mass spectrometry (MS) compatible applications, replace phosphoric acid
with formic acid [7].

Scalability: The method is scalable and can be adapted for the isolation of impurities in preparative
separations [7].

Research Applications & Toxicity

The diverse mechanisms of action of Drofenine hydrochloride make it a valuable tool in several research

areas.

Research Area Potential Application / Finding

Neurology & Pain
Research

Ameliorates peripheral neuropathy in diabetic mice by inhibiting Kv2.1

channels [5]. Included in screens for antiepileptic drugs [3].

Dermatology As a TRPV3 agonist, used to study the channel's role in cutaneous

physiology, inflammation, and hair growth [4].

Infectious Disease Shown to inhibit Listeria monocytogenes infection, suggesting potential

repurposing [3].

Drug Repurposing
Screening

Identified in comprehensive screens for drugs to treat SCN8A epilepsy [3].
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Toxicological Data (Acute): The acute toxicity of Drofenine hydrochloride has been studied in mice,

showing varying LD₅₀ values based on the route of administration [1]:

Oral LD₅₀ (mouse): 3700 mg/kg [1]
Intravenous LD₅₀ (mouse): 47 mg/kg [1]

Subcutaneous LD₅₀ (mouse): 1201 mg/kg [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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